Cas no 916730-28-4 (Pyridinium, 1-butyl-3-methyl-, methyl sulfate (1:1))

• Product Name: Pyridinium, 1-butyl-3-methyl-, methyl sulfate (1:1)
• CAS No: 916730-28-4
• MF: C₁₁H₁₉NO₄S
• MW: 261.337862253189
• CID: 786796
• PubChem ID: 57355794
• Update Time: 2025-04-19

Pyridinium, 1-butyl-3-methyl-, methyl sulfate (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-butyl-3-methyl-, methyl sulfate (1:1)
• 1-butyl-3-methylpyridin-1-ium,methyl sulfate
• N-BUTYL-3-METHYLPYRIDINIUM METHYLSULFATE
• 916730-28-4
• DTXSID60723304
• SCHEMBL1880212
• 1-Butyl-3-methylpyridin-1-ium methyl sulfate

• Inchi： 1S/C10H16N.CH4O4S/c1-3-4-7-11-8-5-6-10(2)9-11;1-5-6(2,3)4/h5-6,8-9H,3-4,7H2,1-2H3;1H3,(H,2,3,4)/q+1;/p-1
• InChI Key： KXGRFVJWZGSJBS-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])OC.[N+]1(C=CC=C(C)C=1)CCCC

Computed Properties

• Exact Mass: 261.10347926g/mol
• Monoisotopic Mass: 261.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.7Ų